Cas no 90808-83-6 (3,3-dimethylhexanoic acid)
3,3-dimethylhexanoic acid structure
Product Name:3,3-dimethylhexanoic acid
CAS No:90808-83-6
MF:C8H16O2
MW:144.211442947388
MDL:MFCD02258567
CID:798831
PubChem ID:11367061
Update Time:2025-04-19
3,3-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,3,3-dimethyl-
- 3,3-DIMETHYLHEXANOIC ACID
- 3,3-dimethylcaproic acid
- 3,3-dimethyl-hexanoic acid
- 3,3-Dimethyl-hexansaeure
- 3,3-Dimethyl-hexansaeure-1
- Hexanoic acid,3,3-dimethyl
- DTXSID60463632
- EN300-187971
- RXGNLXFTAIDOBZ-UHFFFAOYSA-N
- AKOS006277177
- Hexanoic acid, 3,3-dimethyl-
- Z1198160073
- 90808-83-6
- SCHEMBL974936
- FT-0691963
- 3,3-dimethylhexanoic acid
-
- MDL: MFCD02258567
- Inchi: 1S/C8H16O2/c1-4-5-8(2,3)6-7(9)10/h4-6H2,1-3H3,(H,9,10)
- InChI Key: RXGNLXFTAIDOBZ-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)CCC)=O
Computed Properties
- Exact Mass: 144.11500
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 2.28740
3,3-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D112795-1g |
3,3-DIMETHYLHEXANOICACID |
90808-83-6 | 97% | 1g |
$495 | 2024-08-03 | |
| eNovation Chemicals LLC | D112795-5g |
3,3-DIMETHYLHEXANOICACID |
90808-83-6 | 97% | 5g |
$1390 | 2024-08-03 | |
| TRC | B430888-10mg |
3,3-dimethylhexanoic acid |
90808-83-6 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B430888-50mg |
3,3-dimethylhexanoic acid |
90808-83-6 | 50mg |
$ 185.00 | 2022-06-01 | ||
| TRC | B430888-100mg |
3,3-dimethylhexanoic acid |
90808-83-6 | 100mg |
$ 275.00 | 2022-06-01 | ||
| Enamine | EN300-187971-0.05g |
3,3-dimethylhexanoic acid |
90808-83-6 | 95% | 0.05g |
$109.0 | 2023-09-18 | |
| Enamine | EN300-187971-0.1g |
3,3-dimethylhexanoic acid |
90808-83-6 | 95% | 0.1g |
$163.0 | 2023-09-18 | |
| Enamine | EN300-187971-0.25g |
3,3-dimethylhexanoic acid |
90808-83-6 | 95% | 0.25g |
$233.0 | 2023-09-18 | |
| Enamine | EN300-187971-0.5g |
3,3-dimethylhexanoic acid |
90808-83-6 | 95% | 0.5g |
$366.0 | 2023-09-18 | |
| Enamine | EN300-187971-1.0g |
3,3-dimethylhexanoic acid |
90808-83-6 | 95% | 1g |
$470.0 | 2023-05-03 |
3,3-dimethylhexanoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
90808-83-6 (3,3-dimethylhexanoic acid) Related Products
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- 1070-83-3(3,3-Dimethylbutyric acid)
- 4355-11-7(1,1-Cyclohexanediacetic Acid)
- 3058-01-3(3-Methyladipic acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 105-43-1(3-methylpentanoic acid)
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